Cas no 61837-41-0 (1H-Pyrrole-1-octanoic acid, 2-formyl-)

• Product name: 1H-Pyrrole-1-octanoic acid, 2-formyl-
• CAS No: 61837-41-0
• MF: C₁₃H₁₉NO₃
• MW: 237.29486
• CID: 464991
• PubChem ID: 21491041

1H-Pyrrole-1-octanoic acid, 2-formyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-octanoic acid, 2-formyl-
• 8-(2-formylpyrrol-1-yl)octanoic acid
• 61837-41-0
• 8-(2-Formyl-1H-pyrrol-1-yl)octanoic acid
• DTXSID00614782
• SCHEMBL11878285

• Inchi： InChI=1S/C13H19NO3/c15-11-12-7-6-10-14(12)9-5-3-1-2-4-8-13(16)17/h6-7,10-11H,1-5,8-9H2,(H,16,17)
• InChI Key： WXJPAQBLGPFYHR-UHFFFAOYSA-N
• SMILES： C1=CN(C(=C1)C=O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.3